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Compound of Interest

Compound Name:
6-Chloro-5-methoxypyridin-2-

amine

CAS No.: 886371-76-2

Cat. No.: B1423903

Get Quote

An Examination of Available Data for Researchers and Drug Development Professionals

Introduction

6-Chloro-5-methoxypyridin-2-amine is a substituted pyridine derivative. While commercially

available in its hydrochloride salt form for research and development, detailed public-domain

literature regarding its chemical properties, synthesis, and biological activity is notably scarce.

This guide serves to consolidate the available data on this compound and highlight the current

gaps in the scientific literature. For drug development professionals and researchers, this

compound represents a potential building block, though its specific applications and reactivity

are not yet thoroughly documented.

Chemical and Physical Properties
Quantitative data beyond basic molecular identifiers for 6-Chloro-5-methoxypyridin-2-amine
is limited. The compound is primarily available as its hydrochloride (HCl) salt. The properties of

this salt are summarized below.
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Identifier Value Source

Chemical Name
6-Chloro-5-methoxypyridin-2-

amine hydrochloride
[1][2]

CAS Number 1523618-38-3 [1][2][3]

Molecular Formula C₆H₈Cl₂N₂O [2][4]

Molecular Weight 195.05 g/mol [2][5]

Purity Typically ≥97% [1]

No data was found for melting point, boiling point, pKa, or solubility.

Reactivity and Biological Significance
There is currently no specific information available in the reviewed literature regarding the

detailed reactivity, biological activity, or associated signaling pathways of 6-Chloro-5-
methoxypyridin-2-amine. One source generally mentions its utility as a key precursor in the

synthesis of agrochemicals and pharmaceuticals, leveraging its structure for the creation of

compounds with selective biological activity[6]. However, specific examples or reaction

schemes are not provided.

Its structural similarity to other substituted pyridines, such as 6-chloro-5-methylpyridin-2-amine

(a key intermediate in the synthesis of the cystic fibrosis drug Lumacaftor), suggests potential

utility in medicinal chemistry, but this remains speculative without further research[7][8].

Experimental Protocols
A critical gap exists in the scientific literature regarding the synthesis and experimental analysis

of 6-Chloro-5-methoxypyridin-2-amine. No detailed experimental protocols for its

preparation, purification, or analytical characterization (such as NMR or mass spectrometry)

were found in the public domain.

Logical Relationships and Workflows
Due to the absence of documented synthetic pathways or biological interactions, a diagram

illustrating signaling pathways or experimental workflows cannot be generated at this time. The
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creation of such a visualization would require published data on the compound's synthesis,

reactivity, or mechanism of action, which is not currently available.

Safety and Handling
The primary source of information on the safety and handling of this compound comes from

Safety Data Sheets (SDS) for its hydrochloride salt.

Hazard Class Description

Classification

Acute Toxicity, Oral (Category 4), Skin

Corrosion/Irritation (Category 2), Serious Eye

Damage/Eye Irritation (Category 2A), Specific

target organ toxicity — single exposure

(Category 3), Respiratory tract irritation

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

This information is based on the hydrochloride salt and should be used for guidance in

handling the material in a laboratory setting.
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6-Chloro-5-methoxypyridin-2-amine remains a compound of potential interest for chemical

and pharmaceutical research, yet it is largely uncharacterized in publicly accessible scientific

literature. While its hydrochloride salt is commercially available, researchers and drug

development professionals should be aware of the profound lack of data concerning its

synthesis, reactivity, spectral properties, and biological function. The information presented

here, derived from supplier data and safety sheets, constitutes the bulk of what is currently

known. Further investigation is required to fully elucidate the chemical properties and potential

applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Chloro-5-methoxypyridin-2-amine hydrochloride - Heterocyclic Compounds - Crysdot
[crysdotllc.com]

2. angenechemical.com [angenechemical.com]

3. 1523618-38-3(6-Chloro-5-methoxypyridin-2-amine hydrochloride) | Kuujia.com
[kuujia.com]

4. chembk.com [chembk.com]

5. AB453700 | CAS 1523618-38-3 – abcr Gute Chemie [abcr.com]

6. 6-Chloro-5-methoxypyridin-2-amine [myskinrecipes.com]

7. pubs.acs.org [pubs.acs.org]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-depth Technical Guide: 6-Chloro-5-methoxypyridin-2-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1423903/docs#in-depth-technical-guide-6-chloro-5-
methoxypyridin-2-amine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1423903/docs?utm_src=pdf-body#in-depth-technical-guide-6-chloro-5-methoxypyridin-2-amine
https://www.benchchem.com/product/b1423903?utm_src=pdf-custom-synthesis#bc-rfq
https://www.crysdotllc.com/product/detail-CD11249430.html
https://www.crysdotllc.com/product/detail-CD11249430.html
http://angenechemical.com/sds/1523618-38-3.pdf
https://www.kuujia.com/cas-1523618-38-3.html
https://www.kuujia.com/cas-1523618-38-3.html
https://chembk.com/cn/chem/6-chloro-5-methoxypyridin-2-amine%20hcl
https://abcr.com/de_en/ab453700
https://www.myskinrecipes.com/shop/th/pyridine-derivatives/157159-6-chloro-5-methoxypyridin-2-amine.html
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.9b00556
https://www.researchgate.net/publication/340900869_An_Improved_Synthesis_of_6-Chloro-5-methylpyridin-2-amine_A_Key_Intermediate_for_Making_Lumacaftor
https://www.benchchem.com/product/b1423903/docs#in-depth-technical-guide-6-chloro-5-methoxypyridin-2-amine
https://www.benchchem.com/product/b1423903/docs#in-depth-technical-guide-6-chloro-5-methoxypyridin-2-amine
https://www.benchchem.com/product/b1423903/docs#in-depth-technical-guide-6-chloro-5-methoxypyridin-2-amine
https://www.benchchem.com/product/b1423903/docs#in-depth-technical-guide-6-chloro-5-methoxypyridin-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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